Cas no 55051-96-2 (Lambertic Acid)

• Product Name: Lambertic Acid
• CAS No: 55051-96-2
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 1123994
• PubChem ID: 13370049
• Update Time: 2025-04-20

Lambertic Acid Chemical and Physical Properties

Names and Identifiers

• Lambertic Acid
• 12-Hydroxy-8,11,13-abietatrien-19-oic acid
• (+)-lambertic acid
• 12-Hydroxy-abieta-8,11,13-trien-19-oic Acid
• 13-Isopropyl-podocarpsaeure
• Lambertsaeure
• 55051-96-2
• NSC146200
• [1S,(+)]-1,2,3,4,4a,9,10,10aalpha-Octahydro-6-hydroxy-1,4abeta-dimethyl-7-(1-methylethyl)-1beta-phenanthrenecarboxylic acid
• NSC-146200
• (1S,4aS,10aR)-6-hydroxy-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
• CHEMBL519807
• (+)-12-Hydroxydehydroabietic acid
• 12-hydroxydehydroabietic acid
• dihydroabietic acid

• Inchi： 1S/C20H28O3/c1-12(2)14-10-13-6-7-17-19(3,15(13)11-16(14)21)8-5-9-20(17,4)18(22)23/h10-12,17,21H,5-9H2,1-4H3,(H,22,23)/t17-,19-,20+/m1/s1
• InChI Key： AYDJDNNMKHXZOQ-RLLQIKCJSA-N
• SMILES： OC([C@@]1(C)CCC[C@]2(C)C3C=C(C(C(C)C)=CC=3CC[C@H]21)O)=O

Computed Properties

• Exact Mass: 316.20400
• Monoisotopic Mass: 316.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 5.2

Experimental Properties

• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 252-254 ºC
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 57.53000
• LogP: 4.61050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids